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Compound of Interest

Compound Name: Diphenyl terephthalate

Cat. No.: B044596

This document provides immediate safety, handling, and disposal protocols for Diphenyl
terephthalate, designed for researchers, scientists, and drug development professionals. The
following procedures are based on current safety data sheets and are intended to ensure the
safe management of this chemical in a laboratory setting.

Physicochemical and Hazard Data

For quick reference, the following table summarizes the key quantitative data for Diphenyl

terephthalate.

Property Value Citations
Molecular Formula C20H1404 [1112]
Molecular Weight 318.32 g/mol [1][2]
Appearance White solid/powder [31[4]
Odor Odorless [3114]
Melting Point 196 - 198 °C (384.8 - 388.4 °F)  [3][4]
Acute Toxicity Data not available [315]
Carcinogenicity Not identified as a carcinogen 5]
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Note: The toxicological properties of Diphenyl terephthalate have not been thoroughly
investigated.[5] Occupational exposure limits have not been established for this substance.[3]

Personal Protective Equipment (PPE)

Adherence to proper PPE protocols is critical to minimize exposure and ensure personal safety.
The following table outlines the recommended PPE for handling Diphenyl terephthalate.

PPE Category Specification Standard Citations

Safety glasses with
_ _ _ EN 166 (EU) or OSHA
Eye/Face Protection side-shields or [3114]
29 CFR 1910.133
goggles.

Chemical-resistant
gloves (e.g., nitrile

Skin Protection rubber). Impervious EN 374 (EU) [31[5]
clothing or lab coat to

prevent skin contact.

For nuisance
exposures (dust), a
P95 (US) or P1 (EU)
particle respirator. For
) ) higher-level NIOSH (US) or CEN
Respiratory Protection ] [5]
protection, an (EV)
OV/AG/P99 (US) or
ABEK-P2 (EV)
respirator should be

used.

Operational and Disposal Plans

Handling and Storage:
e Avoid contact with skin and eyes.[5]

e Prevent the formation of dust and aerosols.[5]
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o Ensure adequate ventilation in areas where the substance is handled.[5]

» Store in a cool, dry, and well-ventilated place in a tightly sealed container.[5]
e The substance is moisture-sensitive.[3][4]

First Aid Measures:

 In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes and
consult a physician.[5]

* In case of skin contact: Wash off with soap and plenty of water.[5]

« If inhaled: Move the person to fresh air. If breathing is difficult, give artificial respiration and
consult a physician.[5]

« If swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious
person.[5]

Spill and Disposal Procedures:

» Spill Containment: Evacuate personnel to a safe area. Use personal protective equipment.
Avoid breathing dust and prevent dust formation. Sweep up the spilled material without
creating dust and place it in a suitable, closed container for disposal.[5]

o Disposal: Dispose of the waste material by burning in a chemical incinerator equipped with
an afterburner and scrubber. Alternatively, contact a licensed professional waste disposal
service. Contaminated packaging should be disposed of as unused product.[5] Do not let the
product enter drains.[5]

PPE Selection and Disposal Workflow

The following diagram illustrates the decision-making process for the selection and disposal of
Personal Protective Equipment when handling Diphenyl terephthalate.
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Workflow for PPE Selection and Disposal for Diphenyl terephthalate
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Caption: PPE Selection and Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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